Cas no 1824571-95-0 (5,9-Dimethylspiro[3.5]non-5-EN-1-one)

• Product Name: 5,9-Dimethylspiro[3.5]non-5-EN-1-one
• CAS No: 1824571-95-0
• MF: C₁₁H₁₆O
• MW: 164.244143486023
• CID: 4934084
• Update Time: 2025-06-11

5,9-Dimethylspiro[3.5]non-5-EN-1-one Chemical and Physical Properties

Names and Identifiers

• 5,9-DIMETHYLSPIRO[3.5]NON-5-EN-1-ONE
• 5,9-Dimethylspiro[3.5]non-5-EN-1-one

• Inchi： 1S/C11H16O/c1-8-4-3-5-9(2)11(8)7-6-10(11)12/h4,9H,3,5-7H2,1-2H3
• InChI Key： VLMLTOHUCYAQDB-UHFFFAOYSA-N
• SMILES： O=C1CCC21C(C)=CCCC2C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 252
• XLogP3: 2
• Topological Polar Surface Area: 17.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 5,9-Dimethylspiro[3.5]non-5-EN-1-one

Introduction to 5,9-Dimethylspiro[3.5]non-5-EN-1-one (CAS No. 1824571-95-0)

5,9-Dimethylspiro[3.5]non-5-EN-1-one, identified by its Chemical Abstracts Service (CAS) number 1824571-95-0, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This spirocyclic ketone exhibits a unique molecular framework, characterized by a spiro linkage between two cycloalkane rings, which imparts distinct chemical and biological properties. The presence of methyl substituents at the 5th and 9th positions further modulates its reactivity and potential applications.

The compound’s nomenclature follows the IUPAC system, precisely describing its stereochemistry and connectivity. The term spiro[3.5]non-5-EN-1-one indicates a spirocyclic structure consisting of a nine-membered ring fused to a five-membered lactam ring, with an enone functional group at the 1-position. This architectural motif is of particular interest due to its ability to mimic natural products and bioactive scaffolds, making it a valuable candidate for drug discovery initiatives.

In recent years, 5,9-Dimethylspiro[3.5]non-5-EN-1-one has been studied for its potential pharmacological properties. Preliminary in vitro assays have suggested that this compound may exhibit modulatory effects on various biological pathways, including enzyme inhibition and receptor binding. Its spirocyclic core is known to enhance molecular rigidity, which can improve binding affinity to target proteins. Furthermore, the enone group provides a site for hydrogen bonding or π-stacking interactions, further contributing to its pharmacodynamic potential.

One of the most compelling aspects of this compound is its structural versatility. Researchers have explored derivatives of 5,9-Dimethylspiro[3.5]non-5-EN-1-one to optimize its bioactivity. For instance, modifications at the methyl substituents or the lactam ring have led to compounds with enhanced solubility or selectivity for specific therapeutic targets. These findings align with the broader trend in medicinal chemistry toward rational drug design, where structural modifications are systematically applied to improve drug-like properties.

The synthesis of 5,9-Dimethylspiro[3.5]non-5-EN-1-one presents both challenges and opportunities. The spirocyclic core requires precise control over reaction conditions to ensure high yield and purity. Advances in synthetic methodologies, such as transition-metal-catalyzed reactions and asymmetric synthesis, have made it feasible to construct such complex molecules with greater efficiency. These techniques not only streamline the production process but also allow for greater flexibility in designing analogues with tailored properties.

Recent studies have highlighted the compound’s relevance in addressing unmet medical needs. For example, researchers have investigated its interactions with enzymes involved in inflammatory pathways, suggesting that it may serve as a lead compound for developing novel anti-inflammatory agents. Additionally, its ability to cross cell membranes makes it a promising candidate for topical applications or delivery systems targeting specific tissues.

The chemical stability of 5,9-Dimethylspiro[3.5]non-5-EN-1-one is another critical factor in its pharmaceutical development. Unlike some heterocyclic compounds that degrade under physiological conditions, this spirocyclic ketone exhibits remarkable stability in aqueous environments and at physiological pH levels. This stability ensures that the compound retains its integrity during formulation and administration, enhancing its practicality for therapeutic use.

In conclusion, 5,9-Dimethylspiro[3.5]non-5-EN-1-one (CAS No. 1824571-95-0) represents a structurally intriguing and pharmacologically promising compound. Its unique spirocyclic framework combined with favorable physicochemical properties positions it as a valuable asset in drug discovery efforts. As research continues to uncover new applications and synthetic strategies for this molecule, 1824571-95-0 may play a pivotal role in the development of next-generation therapeutics.